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Compound of Interest

Compound Name: Trimethyl(4-vinylphenyl)silane

Cat. No.: B089869 Get Quote

This document provides a comprehensive operational and disposal plan for Trimethyl(4-
vinylphenyl)silane (CAS RN: 1009-43-4), tailored for research scientists and drug

development professionals. The overriding principle of laboratory waste management is that no

chemical work should begin without a clear plan for the disposal of all potential waste products.

[1] Adherence to these procedures is critical for ensuring personnel safety and environmental

compliance.

Immediate Safety & Handling
Before handling Trimethyl(4-vinylphenyl)silane, it is imperative to consult the Safety Data

Sheet (SDS) and understand the associated hazards. This compound is a combustible liquid

and may undergo polymerization.[2]

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves made of a compatible material.

Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield may be

required for larger quantities or splash-prone operations.

Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk

of exposure, chemical-resistant aprons or suits should be worn.
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Respiratory Protection: All handling of this chemical should occur in a well-ventilated area,

preferably within a chemical fume hood to minimize vapor inhalation. If engineering controls

are insufficient, a vapor respirator may be necessary.

Handling & Storage:

Store in a cool, well-ventilated place, away from heat, sparks, open flames, and other ignition

sources.[2][3] Recommended storage is refrigerated (2-8°C) under an inert gas like argon.[4]

Use only non-sparking tools and explosion-proof equipment.[5]

Keep containers tightly closed to prevent exposure to moisture and air.[6]

Ground/bond containers and receiving equipment to prevent static discharge.

Quantitative Data Summary
The following table summarizes key physical and chemical properties for Trimethyl(4-
vinylphenyl)silane.

Property Value Reference(s)

CAS Number 1009-43-4 [2][4]

Molecular Formula C₁₁H₁₆Si [4]

Appearance
Colorless to light yellow clear

liquid
[2][3][4]

Boiling Point 226 °C [4]

Flash Point 76 °C (168.8 °F) [2][4]

Density 0.86 - 0.89 g/mL [2][4]

Step-by-Step Disposal Protocol
Unused or waste Trimethyl(4-vinylphenyl)silane must be treated as hazardous chemical

waste.[7][8] Direct disposal into sinks, drains, or regular trash is strictly prohibited.[5] The final
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disposal method will be determined by your institution's Environmental Health and Safety

(EHS) department, likely through high-temperature incineration.[5]

Protocol for Waste Collection and On-Site Management:

Hazardous Waste Determination: Due to its combustible nature, Trimethyl(4-
vinylphenyl)silane should be managed as a hazardous waste.[2] While its flash point of

76°C is above the 60°C (140°F) threshold for an "ignitable" characteristic waste (D001) in

some jurisdictions, institutional and local regulations often require combustible liquids to be

disposed of as hazardous waste.[7][9]

Select Appropriate Waste Container:

Obtain a designated hazardous waste container that is compatible with organic solvents.

The original container is often a suitable choice if it is in good condition.[10]

The container must have a secure, tight-fitting lid.[10]

Segregate Waste Streams:

Collect Trimethyl(4-vinylphenyl)silane waste in a container designated for non-

halogenated organic solvents.

Crucially, do not mix this waste with incompatible materials such as acids, bases, or

oxidizing agents.[10]

Labeling:

Affix a "Hazardous Waste" label to the container immediately upon starting accumulation.

[8]

Clearly list all contents by their full chemical names (e.g., "Waste Trimethyl(4-
vinylphenyl)silane"). Do not use abbreviations or chemical formulas.[8]

Note the date when the first drop of waste was added to the container.

Accumulation and Storage:
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Perform all waste transfers inside a chemical fume hood, wearing appropriate PPE.

Keep the waste container securely closed at all times, except when adding waste.[10]

Store the container in a designated Satellite Accumulation Area (SAA), which must be at

or near the point of waste generation.[10] The SAA should be inspected weekly for any

signs of leakage.[10]

Arrange for Disposal:

Once the container is full or you have finished the project generating the waste, contact

your institution's EHS office (or equivalent department) to schedule a hazardous waste

pickup.[7]

Follow all institutional procedures for waste collection requests.

Spill & Emergency Procedures
Small Spills: In a fume hood, absorb the spill with an inert, non-combustible material such as

dry sand or vermiculite. Scoop the absorbed material and any contaminated debris into a

sealed, labeled container for hazardous waste disposal.[11]

Large Spills: Evacuate the area immediately. Alert colleagues and contact your institution's

emergency response team and EHS department. Remove all ignition sources.[5]

First Aid:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[5]

Inhalation: Move the person to fresh air.[5]

In all cases of significant exposure, seek immediate medical attention.[5]

Empty Container Disposal
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A container that held Trimethyl(4-vinylphenyl)silane is considered "empty" when all contents

have been removed by normal laboratory practices (e.g., pouring, scraping) and no more than

3% by weight of the original contents remains.[1]

Empty the container as thoroughly as possible into the designated hazardous waste

container.

Deface or remove all original labels to prevent misidentification.

Dispose of the container in the regular laboratory trash, unless your institution's policy

requires rinsing. If rinsing is required, the rinsate must be collected and disposed of as

hazardous waste.[1]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Trimethyl(4-vinylphenyl)silane.
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Disposal Workflow for Trimethyl(4-vinylphenyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b089869?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.tcichemicals.com/US/en/p/T3919
https://www.tcichemicals.com/OP/en/p/T3919
https://www.tcichemicals.com/OP/en/p/T3919
https://www.cookechem.com/Detail/BD3090457.htm
https://www.cookechem.com/Detail/BD3090457.htm
https://www.chemicalbook.com/msds/trimethyl-4-phenylethynyl-phenyl-silane.pdf
https://www.fishersci.com/store/msds?partNumber=AC433061000&productDescription=VINYLTRIMETHOXYSILANE%2C+A+100ML&vendorId=VN00032119&countryCode=US&language=en
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/pdf/In_depth_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://ehs.cornell.edu/book/export/html/1290
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/pdf/Safe_Disposal_of_Dichloro_bis_4_methylphenyl_silane_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b089869#trimethyl-4-vinylphenyl-silane-proper-disposal-procedures
https://www.benchchem.com/product/b089869#trimethyl-4-vinylphenyl-silane-proper-disposal-procedures
https://www.benchchem.com/product/b089869#trimethyl-4-vinylphenyl-silane-proper-disposal-procedures
https://www.benchchem.com/product/b089869#trimethyl-4-vinylphenyl-silane-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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